Cas no 246152-21-6 (Cinchonain Ia; 3-Epimer, 5'-hydroxy)
246152-21-6 structure
Product Name:Cinchonain Ia; 3-Epimer, 5'-hydroxy
CAS No:246152-21-6
MF:C24H20O10
MW:468.409607887268
CID:6666825
Update Time:2024-03-02
Cinchonain Ia; 3-Epimer, 5'-hydroxy Chemical and Physical Properties
Names and Identifiers
-
- Apocynin A
- (2R,3S,10S)-10-(3,4-Dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H,8H-benzo[1,2-b:3,4-b']dipyran-8-one
- (2R,3R,10S)-10-(3,4-Dihydroxyphenyl)-3,4,9,10-tetrahydro-3,5-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H,8H-benzo[1,2-b:3,4-b']dipyran-8-one
- Cinchonain Ia; 3-Epimer, 5'-hydroxy
-
- Inchi: 1S/C24H20O10/c25-13-2-1-9(3-15(13)27)11-7-20(31)33-19-8-14(26)12-6-18(30)23(34-24(12)21(11)19)10-4-16(28)22(32)17(29)5-10/h1-5,8,11,18,23,25-30,32H,6-7H2
- InChI Key: WHASVNKXAVKAJA-UHFFFAOYSA-N
- SMILES: OC1C(C2C=C(O)C(O)=C(O)C=2)OC2C(=C(C=C3C=2C(C2C=C(O)C(O)=CC=2)CC(=O)O3)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- XLogP3: 1.26
Cinchonain Ia; 3-Epimer, 5'-hydroxy Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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